Selenophenes are a class of organic compounds containing a five-membered ring consisting of four carbon atoms and one selenium atom, which can be represented as C₄H₂Se. These compounds exhibit unique structural and chemical properties that set them apart from their sulfur-containing analogs (thiophenes). The presence of selenium introduces significant steric and electronic effects, influencing the reactivity and stability of selenophene derivatives. Due to these distinctive features, selenophenes are widely used in various applications such as organic electronics, where they can serve as hole transport materials or electron acceptors. Additionally, their potential use in photocatalysis and as precursors for functional polymers makes them an interesting subject in both academic research and industrial development. The synthetic methods for preparing selenophenes include direct selenium addition to aldehydes, Grignard reactions, and Sonogashira coupling, among others.